1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-(3-methoxyphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C16H26N2O4.2ClH/c1-21-15-3-2-4-16(11-15)22-13-14(20)12-18-7-5-17(6-8-18)9-10-19;;/h2-4,11,14,19-20H,5-10,12-13H2,1H3;2*1H
• InChI Key: ACYQYRXRXKEBED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(CN2CCN(CC2)CCO)O.Cl.Cl
• Molecular Formula: C16H28Cl2N2O4
• Molecular Weight: 383.3 g/mol

Description

1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C16H28Cl2N2O4 and its molecular weight is 383.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have been conducted on the synthesis and characterization of this compound and its derivatives. For example, the synthesis of 3-(4-hydroxy-3-methoxy-phenyl)-1-piperazin-1-yl-propenone hydrochloride involved ferulic acid acetylation and reaction with piperazine to obtain monosubstituted piperazine derivatives, with a yield of over 56.9% (Wang Xiao-shan, 2011). Furthermore, the synthesis of a series of 1,4-substituted piperazine derivatives showed promising alpha-adrenoceptors affinity and alpha 1-adrenoceptor antagonistic properties, indicating potential pharmacological applications (H. Marona et al., 2011).

Pharmacological Evaluation

Pharmacological evaluations have been carried out on various derivatives, showing a range of biological activities. For instance, novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine exhibited antidepressant and antianxiety activities, indicating the potential for psychiatric medication development (J. Kumar et al., 2017).

Anticancer Activity

Research has also extended to the exploration of anticancer properties, with the design and synthesis of heterocyclic compounds showing promising anti-bone cancer activity. Molecular docking investigations supported these findings, suggesting a basis for further drug development (G. Lv et al., 2019).

Anticonvulsant and Antimicrobial Activities

Other studies have focused on the anticonvulsant and antimicrobial activities of kojic acid derivatives and pyridine derivatives, respectively. These studies illustrate the compound's broad spectrum of potential therapeutic applications, from treating epilepsy to combating microbial infections (M. Aytemir et al., 2010), (N. Patel et al., 2011).